1-(m-Tolyl)-3,3-dimethyltriazine
Overview
Description
1-(m-Tolyl)-3,3-dimethyltriazine, also known as MTT, is a chemical compound that has been widely used in scientific research for various purposes. It is a colorless, crystalline solid that is insoluble in water but soluble in organic solvents. MTT is commonly used as a reagent for the detection of mitochondrial activity in cells, and it has also been studied for its potential applications in cancer research.
Mechanism of Action
The mechanism by which 1-(m-Tolyl)-3,3-dimethyltriazine is reduced by mitochondria is not fully understood, but it is thought to involve the transfer of electrons from NADH to 1-(m-Tolyl)-3,3-dimethyltriazine via the mitochondrial electron transport chain. The resulting formazan product is insoluble in water and accumulates within the mitochondria, allowing for easy detection and quantification.
Biochemical and Physiological Effects:
1-(m-Tolyl)-3,3-dimethyltriazine has been shown to have a low toxicity profile, making it a safe and reliable reagent for use in scientific research. It has also been studied for its potential anti-cancer properties, as it has been shown to induce apoptosis in cancer cells in vitro. 1-(m-Tolyl)-3,3-dimethyltriazine has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(m-Tolyl)-3,3-dimethyltriazine as a reagent in scientific research is its ease of use and reliability. The 1-(m-Tolyl)-3,3-dimethyltriazine assay is simple to perform and can be easily adapted to a wide range of experimental settings. However, one limitation of the 1-(m-Tolyl)-3,3-dimethyltriazine assay is that it is not suitable for use with all cell types, as some cells may not reduce 1-(m-Tolyl)-3,3-dimethyltriazine efficiently. Additionally, the 1-(m-Tolyl)-3,3-dimethyltriazine assay can be affected by factors such as pH and temperature, which must be carefully controlled to ensure accurate results.
Future Directions
There are several potential future directions for research involving 1-(m-Tolyl)-3,3-dimethyltriazine. One area of interest is the development of new and more sensitive assays for mitochondrial activity, which could improve the accuracy and reliability of 1-(m-Tolyl)-3,3-dimethyltriazine-based assays. Additionally, 1-(m-Tolyl)-3,3-dimethyltriazine may have potential therapeutic applications in the treatment of cancer and other diseases, and further research is needed to explore these possibilities. Finally, the use of 1-(m-Tolyl)-3,3-dimethyltriazine in combination with other reagents and techniques may allow for more comprehensive assessments of cellular metabolism and function.
Scientific Research Applications
One of the most common uses of 1-(m-Tolyl)-3,3-dimethyltriazine in scientific research is as a marker for mitochondrial activity in cells. 1-(m-Tolyl)-3,3-dimethyltriazine is reduced by active mitochondria to form a purple formazan product, which can be quantified using spectrophotometry. This assay is widely used to assess the viability and metabolic activity of cells in various experimental settings, including drug screening and toxicity testing.
properties
IUPAC Name |
N-methyl-N-[(3-methylphenyl)diazenyl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3/c1-8-5-4-6-9(7-8)10-11-12(2)3/h4-7H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQSKSHNJOFUZJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N=NN(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80879559 |
Source
|
| Record name | 1-(3-TOLYL)-3,3-DIMETHYLTRIAZENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80879559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(m-Tolyl)-3,3-dimethyltriazine | |
CAS RN |
20241-03-6 |
Source
|
| Record name | 3,3-Dimethyl-1-(3-methylphenyl)-1-triazene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20241-03-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,3-Dimethyl-1-m-tolyltriazene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020241036 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(m-Tolyl)-3,3-dimethyltriazine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=136067 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(3-TOLYL)-3,3-DIMETHYLTRIAZENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80879559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,3-DIMETHYL-1-M-TOLYLTRIAZENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6385U63F7B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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